4-[3-(Trifluoromethyl)phenyl]semicarbazide hydrochloride

• IUPAC Name: 1-amino-3-[3-(trifluoromethyl)phenyl]urea;hydrochloride
• InChI: InChI=1S/C8H8F3N3O.ClH/c9-8(10,11)5-2-1-3-6(4-5)13-7(15)14-12;/h1-4H,12H2,(H2,13,14,15);1H
• InChI Key: BCALXTACODRREX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)NN)C(F)(F)F.Cl
• Molecular Formula: C8H9ClF3N3O
• DSSTOX Substance ID: DTXSID70380624
• Molecular Weight: 255.62 g/mol
• CAS No.: 153513-69-0

Description

4-[3-(Trifluoromethyl)phenyl]semicarbazide hydrochloride, also known as TFP, is a chemical compound that has gained significant attention in the scientific research community due to its unique properties. TFP is a white crystalline powder that is soluble in water and is commonly used in the field of biochemistry and pharmacology.

Scientific Research Applications

Synthesis and Pharmacological Potential

4-[3-(Trifluoromethyl)phenyl]semicarbazide hydrochloride, as part of the semicarbazide chemical group, plays a significant role in the synthesis of various pharmacologically active compounds. For instance, semicarbazides have been utilized in the creation of derivatives with potential anti-inflammatory activity. A study highlighted the synthesis of 5-phenyl-1-(3-pyridyl)-1H-1,2,4-triazole-3-carboxylic acid derivatives, which demonstrated significant inhibition against carrageenan-induced rat paw edema, indicating their anti-inflammatory potential without ulcerogenic activity (Rabea et al., 2006).

Anticonvulsant Properties

Semicarbazide derivatives have also been studied for their anticonvulsant properties. Research has shown that functionalized N(2)-substituted semicarbazides exhibit significant anticonvulsant activities, albeit at levels generally lower than their amino acid counterparts. This indicates a potential avenue for the development of new anticonvulsant agents (Andurkar et al., 2001).

Analgesic and Anti-inflammatory Applications

Further research into semicarbazide derivatives, specifically 5-trifluoromethyl-4,5-dihydro-1H-pyrazoles, has revealed novel agents with promising analgesic and anti-inflammatory properties. These compounds were synthesized through a one-pot reaction facilitated by microwave irradiation and demonstrated significant reductions in pain-related behavior and carrageenan-induced paw edema in mice (Sauzem et al., 2008).

SSAO Inhibition for Anti-inflammatory Effects

The inhibition of semicarbazide-sensitive amine oxidase (SSAO) activity has been identified as a target for the development of small molecule anti-inflammatory compounds. A study involving the novel SSAO inhibitor, Z-3-fluoro-2-(4-methoxybenzyl)allylamine hydrochloride (LJP 1586), demonstrated its effectiveness in inhibiting rat lung SSAO and reducing inflammation in various animal models, suggesting its potential as an anti-inflammatory treatment (O'Rourke et al., 2008).

Mechanism of Action

Target of Action

The primary targets of 4-[3-(Trifluoromethyl)phenyl]semicarbazide hydrochloride are currently unknown

Mode of Action

It is known that semicarbazides can interact with various biological targets, potentially leading to a range of biochemical changes .

Biochemical Pathways

Semicarbazides, in general, are known to interact with various biochemical pathways, but the specific effects of this compound require further investigation .